Cas no 74124-90-6 (4-Chloro-1H-inden-2(3H)-one)

• Product Name: 4-Chloro-1H-inden-2(3H)-one
• CAS No: 74124-90-6
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD09744094
• CID: 562335
• PubChem ID: 19874602
• Update Time: 2025-06-13

4-Chloro-1H-inden-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-Indanone
• 4-Chloro-1H-inden-2(3H)-one
• 2H-Inden-2-one,4-chloro-1,3-dihydro-
• 4-chloro-1,3-dihydroinden-2-one
• 7-Chloro-2-indanone
• 74124-90-6
• SCHEMBL9672282
• MFCD09744094
• A838024
• 4-chloro-1,3-dihydro-2H-inden-2-one
• 4-chloroindan-2-one
• DTXSID70600874
• FS-3752
• FT-0657977
• AKOS006329810
• 4-chloro-2,3-dihydro-1H-inden-2-one

• MDL： MFCD09744094
• Inchi： 1S/C9H7ClO/c10-9-3-1-2-6-4-7(11)5-8(6)9/h1-3H,4-5H2
• InChI Key： OTJSQABZKAMVSX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2CC(CC=21)=O

Computed Properties

• Exact Mass: 166.01900
• Monoisotopic Mass: 166.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 294℃ at 760 mmHg
• Flash Point: 294 ºC at 760 mmHg
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.00770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-Chloro-1H-inden-2(3H)-one

Recent Advances in the Study of 4-Chloro-1H-inden-2(3H)-one (CAS: 74124-90-6): A Comprehensive Research Brief

4-Chloro-1H-inden-2(3H)-one (CAS: 74124-90-6) is a chlorinated indanone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential as a synthetic intermediate. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

One of the most notable advancements in the study of 4-Chloro-1H-inden-2(3H)-one is its application in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a critical enzyme in prostaglandin biosynthesis. The researchers employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode that could inform the design of next-generation anti-inflammatory drugs.

In the realm of oncology, 4-Chloro-1H-inden-2(3H)-one has shown promise as a scaffold for developing anticancer agents. A recent preprint on bioRxiv detailed its ability to modulate the activity of histone deacetylases (HDACs), enzymes implicated in epigenetic regulation and cancer progression. The study utilized in vitro and in vivo models to demonstrate that optimized derivatives of this compound induce apoptosis in leukemia cell lines while exhibiting minimal cytotoxicity toward normal cells. These findings underscore its potential as a lead compound for targeted cancer therapies.

From a synthetic chemistry perspective, innovative methodologies for the efficient production of 4-Chloro-1H-inden-2(3H)-one have been reported. A 2024 Organic Letters publication described a one-pot, catalyst-free synthesis route that significantly improves yield and reduces environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, addressing challenges related to cost and sustainability in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Chloro-1H-inden-2(3H)-one derivatives. Recent pharmacokinetic studies highlighted issues such as poor aqueous solubility and rapid metabolism, which may limit their clinical translation. However, ongoing research into prodrug strategies and nanoformulations aims to overcome these limitations, as evidenced by several patents filed in early 2024.

In conclusion, 4-Chloro-1H-inden-2(3H)-one (CAS: 74124-90-6) represents a multifaceted compound with significant potential in drug discovery and development. Its diverse biological activities, coupled with advances in synthetic chemistry, position it as a valuable scaffold for future therapeutic innovations. Continued research into structure-activity relationships and drug delivery systems will be crucial for unlocking its full pharmacological potential.